Cas no 475489-16-8 (NVP-AEW541)

NVP-AEW541 is a potent and selective small-molecule inhibitor of the insulin-like growth factor 1 receptor (IGF-1R), exhibiting high specificity over the closely related insulin receptor (IR). It demonstrates nanomolar inhibitory activity against IGF-1R, effectively blocking downstream signaling pathways such as PI3K/AKT and MAPK/ERK. This compound is widely utilized in preclinical research to investigate the role of IGF-1R in cancer biology, particularly in studies focusing on tumor proliferation, survival, and metastasis. Its well-characterized mechanism and selectivity make it a valuable tool for elucidating IGF-1R-dependent cellular processes and evaluating potential therapeutic strategies targeting this receptor.

NVP-AEW541 structure

Product Name:NVP-AEW541

CAS No:475489-16-8

MF:C₂₇H₂₉N₅O

MW:439.552065610886

MDL:MFCD22741515

CID:835358

PubChem ID:11476171

Update Time:2025-06-09

NVP-AEW541 Chemical and Physical Properties

Names and Identifiers

- AVP-AEW541
- NVP-AEW541
- AEW541
- AEW-541
- NVP-AEW541 (AEW541)
- NVP AEW541
- NVP-AEW541 AEW541
- 7-[cis-3-(1-Azetidinylmethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]-7H-pyrrolo[2,3-d]-pyrimidin-4-amine
- cis-7-(3-Aminomethyl-cyclobutyl)-5-(3-benzyloxy-phenyl)-7H-pyrrolo[2,3-d]-pyrimidin-4-ylamine
- NCGC00386199-02
- EX-A474
- 7-((1r,3r)-3-(azetidin-1-ylmethyl)cyclobutyl)-5-(3-(benzyloxy)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- AEW-541 free base
- BDBM185145
- Q27088111
- UNII-97QB5037VR
- SCHEMBL1987652
- NSC767006
- BCP9001006
- CS-0448
- MFCD22741515
- 7-[3-(azetidin-1-ylmethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]pyrrolo[3,2-e]pyrimidin-4-amine
- 475488-34-7 (free base)
- BCPP000146
- NCGC00346461-01
- SW219740-1
- NSC799326
- AS-77237
- SCHEMBL1441421
- NCGC00346461-05
- 7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE, 7-[TRANS-3-(1-AZETIDINYLMETHYL)CYCLOBUTYL]-5-[3-(PHENYLMETHOXY)PHENYL]-
- NVP-AEW541-A
- NVP-AEW 541
- [7-[cis-3-[(Azetidin-1-yl)methyl]cyclobutyl]-5-(3-benzyloxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl]amine
- AKOS027338692
- 66A
- HMS3654O07
- DTXSID60467110
- 475488-34-7
- NSC-799326
- 97QB5037VR
- 5-[3-(benzyloxy)phenyl]-7-[(1s,3s)-3-(azetidin-1-ylmethyl)cyclobutyl]pyrrolo[2,3-d]pyrimidin-4-amine
- Q27456231
- cis-7-(3-azetidin-1-ylmethyl-cyclobutyl)-5-(3-benzyloxy-phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine
- CHEMBL1614712
- NVP-AEW541; [7-[cis-3-[(Azetidin-1-yl)methyl]cyclobutyl]-5-(3-benzyloxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl]amine;
- BRD-K24696047-001-02-3
- AKOS032947252
- 7-[TRANS-3-(1-AZETIDINYLMETHYL)CYCLOBUTYL]-5-[3-(PHENYLMETHOXY)PHENYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE
- 7-[trans-3-[(Azetidin-1-yl)methyl]cyclobutyl]-5-(3-benzyloxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- PB19343
- J-519063
- SB20027
- GTPL8067
- NSC-767006
- AC-32800
- AECDBHGVIIRMOI-GRGXKFILSA-N
- HY-50866
- AEW 541
- CHEMBL3188172
- BDBM50157879
- Q27272024
- 7-((1s,3s)-3-(azetidin-1-ylmethyl)cyclobutyl)-5-(3-(benzyloxy)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- 7-[cis-3-(Azetidin-1-Ylmethyl)cyclobutyl]-5-[3-(Benzyloxy)phenyl]-7h-Pyrrolo[2,3-D]pyrimidin-4-Amine
- SCHEMBL94862
- CCG-269117
- CS-0006275
- 7-[3-(azetidin-1-ylmethyl)cyclobutyl]-5-(3-phenylmethoxyphenyl)pyrrolo[2,3-d]pyrimidin-4-amine
- 475489-16-8
- BCP02417
- A900719
- MDL： MFCD22741515
- Inchi： 1S/C27H29N5O/c28-26-25-24(21-8-4-9-23(14-21)33-17-19-6-2-1-3-7-19)16-32(27(25)30-18-29-26)22-12-20(13-22)15-31-10-5-11-31/h1-4,6-9,14,16,18,20,22H,5,10-13,15,17H2,(H2,28,29,30)
- InChI Key： AECDBHGVIIRMOI-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C2=C(N)N=CN=C2N(C=1)C1CC(CN2CCC2)C1

Computed Properties

Exact Mass: 439.23700
Monoisotopic Mass: 439.23721057g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 7
Complexity: 632
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 69.2Å²

Experimental Properties

Density: 1.33
Melting Point: 145 ºC
PSA: 69.20000
LogP: 5.43540

NVP-AEW541 Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

NVP-AEW541 Pricemore >>

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